Cas no 1065484-30-1 (1-(6-Ethoxypyrimidin-4-yl)piperidin-3-ol)

• Product Name: 1-(6-Ethoxypyrimidin-4-yl)piperidin-3-ol
• CAS No: 1065484-30-1
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• MDL: MFCD09877733
• CID: 2090741
• PubChem ID: 45787106
• Update Time: 2025-05-20

1-(6-Ethoxypyrimidin-4-yl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-Ethoxypyrimidin-4-yl)piperidin-3-ol
• 1-(6-Ethoxy-4-pyrimidinyl)-3-piperidinol
• 1-(6-Ethoxy-pyrimidin-4-yl)-piperidin-3-ol
• 1065484-30-1
• DTXSID20671599
• DB-311161
• 1-(6-Ethoxy-pyriMidin-4-yl)-piperidin-3-ol, 98+% C11H17N3O2, MW: 223.28
• AS-71578
• W19011
• AKOS015941521

• MDL： MFCD09877733
• Inchi： 1S/C11H17N3O2/c1-2-16-11-6-10(12-8-13-11)14-5-3-4-9(15)7-14/h6,8-9,15H,2-5,7H2,1H3
• InChI Key： ZBQGCCJDQZMVLQ-UHFFFAOYSA-N
• SMILES： OC1CN(C2C=C(N=CN=2)OCC)CCC1

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.5Ų

Experimental Properties

• Density: 1.202

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(6-Ethoxypyrimidin-4-yl)piperidin-3-ol

Introduction to 1-(6-Ethoxypyrimidin-4-yl)piperidin-3-ol (CAS No. 1065484-30-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1-(6-Ethoxypyrimidin-4-yl)piperidin-3-ol, identified by its Chemical Abstracts Service (CAS) number 1065484-30-1, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. This compound belongs to the piperidine-pyrimidine class of molecules, which are widely recognized for their role in the development of pharmaceutical agents. The presence of both ethoxy and hydroxyl functional groups in its structure contributes to its versatile reactivity, making it a valuable scaffold for further chemical modifications and drug discovery efforts.

The piperidin-3-ol moiety in the molecular structure of 1-(6-Ethoxypyrimidin-4-yl)piperidin-3-ol introduces a chiral center, which is a critical feature for designing enantiomerically pure drugs with enhanced specificity and reduced side effects. This aspect has been particularly explored in recent years, as stereochemistry plays a pivotal role in the pharmacological efficacy of many therapeutic agents. The compound’s ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, further enhances its utility as a building block in synthetic chemistry.

Recent advancements in the field of medicinal chemistry have highlighted the importance of pyrimidine derivatives in addressing various therapeutic challenges. Pyrimidine-based compounds are known for their broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The ethoxy group at the 6-position of the pyrimidine ring in 1-(6-Ethoxypyrimidin-4-yl)piperidin-3-ol not only influences the electronic properties of the molecule but also modulates its interactions with biological targets. This has led to increased interest in exploring its potential as an intermediate in the synthesis of novel drug candidates.

In particular, the piperidine scaffold has been extensively studied for its role in central nervous system (CNS) drug development. Piperidine derivatives are often incorporated into small-molecule drugs due to their ability to cross the blood-brain barrier and exert pharmacological effects within the central nervous system. The hydroxyl group at the 3-position of the piperidine ring in 1-(6-Ethoxypyrimidin-4-yl)piperidin-3-ol provides an additional site for chemical modification, allowing for the introduction of diverse functional groups that can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound.

Current research efforts are focused on leveraging computational methods and high-throughput screening techniques to identify novel bioactive molecules derived from 1-(6-Ethoxypyrimidin-4-yl)piperidin-3-ol. These studies aim to uncover new therapeutic applications by modifying key structural features of the compound. For instance, computational modeling has been used to predict how different substituents at the 4-position of the pyrimidine ring can influence binding affinity to target proteins. Such insights are crucial for designing molecules with improved efficacy and selectivity.

The synthesis of 1-(6-Ethoxypyrimidin-4-yl)piperidin-3-ol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Recent methodologies have focused on greener synthetic routes that minimize waste and reduce environmental impact. Transition metal-catalyzed reactions have emerged as powerful tools for constructing complex heterocyclic frameworks efficiently. These approaches not only enhance synthetic efficiency but also allow for greater flexibility in modifying the structure of 1-(6-Ethoxypyrimidin-4-yl)piperidin-3-ol to meet specific pharmacological requirements.

One notable application of 1-(6-Ethoxypyrimidin-4-yl)piperidin-3-ol is in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. Kinases are enzymes that play a key role in cell signaling pathways, and their dysregulation is often associated with disease states. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with fewer off-target effects. The unique combination of functional groups in 1-(6-Ethoxypyrimidin-4-yl)piperidin-3-ol makes it an attractive candidate for such applications, as it can be tailored to interact with particular kinase domains.

Another area where this compound shows promise is in antimicrobial drug discovery. With increasing concerns about antibiotic resistance, there is a growing need for novel antimicrobial agents that can overcome existing resistance mechanisms. Pyrimidine derivatives have demonstrated efficacy against a range of bacterial and fungal pathogens due to their ability to disrupt essential cellular processes. The structural features of 1-(6-Ethoxypyrimidin-4-yll)piperidin]-3]-ol provide a basis for designing molecules that can interfere with microbial growth without harming host cells.

The role of bioisosteres—molecules with similar physical or chemical properties but different structural arrangements—in drug design cannot be overstated. By replacing certain atoms or groups within a molecule with bioisosteres, researchers can modify its properties without altering its core pharmacological activity. For example, replacing a hydrogen atom with a fluorine atom can enhance metabolic stability or binding affinity. In the case of 1-(6-Ethoxypyrimidin]-4]-ytl)piperidi]-n]-3]-ol, exploring bioisosteres at key positions could lead to new derivatives with improved therapeutic profiles.

Advances in analytical techniques have also contributed to a deeper understanding of how 1-(6-Ethoxypyrimidin]-4]-ytl)piperidi]-n]-3]-ol behaves in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into molecular structure-function relationships. These tools are essential for validating computational predictions and guiding further optimization efforts. Additionally, high-resolution imaging techniques have been used to study how this compound interacts with biological targets at an atomic level.

The future directions for research on 1-(6-Ethoxypyrimidinytl)piperidi-nl)-3)-ol include expanding its applications into areas such as neurodegenerative diseases and infectious diseases caused by emerging pathogens. Given its structural versatility and biological potential, this compound represents a promising starting point for developing next-generation therapeutics. Collaborative efforts between academic researchers and industry scientists will be crucial for translating laboratory findings into clinical applications that benefit patients worldwide.